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Compound of Interest

Compound Name: 4-(N-Boc-aminomethyl)aniline

Cat. No.: B122751

An In-Depth Technical Guide to tert-Butyl N-(4-aminobenzyl)carbamate

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of tert-Butyl N-(4-aminobenzyl)carbamate, a critical
bifunctional building block in modern organic synthesis and medicinal chemistry. Designed for
researchers, scientists, and drug development professionals, this document moves beyond
simple data recitation to explain the causality behind its synthesis, reactivity, and application.
We will delve into its structural attributes, spectroscopic signature, synthetic protocols, and
strategic utility in the construction of complex molecular architectures.

Core Concepts: Structure and Strategic Importance

Tert-butyl N-(4-aminobenzyl)carbamate (CAS No: 94838-55-8) is a synthetic organic compound
featuring two distinct amine functionalities with differentiated reactivity.[1] Its structure consists
of a central p-aminobenzylamine core where the benzylic amine is protected as a tert-
butyloxycarbonyl (Boc) carbamate, leaving the aromatic amine free for chemical manipulation.

The strategic value of this molecule lies in this differential protection. The Boc group is a widely
used protecting group for amines due to its stability under a variety of reaction conditions (e.g.,
basic, nucleophilic) while being easily removable under acidic conditions.[2][3][4] This allows
chemists to selectively perform reactions on the nucleophilic aromatic amine without
interference from the more reactive benzylic amine. Subsequently, the Boc group can be
cleaved to reveal the benzylic amine for further functionalization, making it an invaluable linker
and intermediate in multi-step syntheses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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